Xylan
Xylan
Xylans have a variety of side chains attached to the linear β-D-xylopyranose[1→4] central chain. In nature they are partially substituted by acetyl, 4-O-methyl-D-glucuronosyl and α-1,3 L-arabinofuranosyl residues, forming complex heterogenous and polydispersed glycans. Xylan is a major constituents of the secondary cell wall and plant cell-wall polysaccharides. Xylan is also used in the studies involving structural properties, foaming as a new means for food structuring in plants. Xylanases an enzymatic form of xylan is used in several biotechnological processes, primarily for biopulping and biobleaching in the paper industry and as accessory enzymes for bioethanol production.
Brand Name:
Vulcanchem
CAS No.:
9014-63-5
VCID:
VC0217288
InChI:
SMILES:
Molecular Formula:
(C5H8O4)n.; (C5H7O4R)n
Molecular Weight:
Xylan
CAS No.: 9014-63-5
Main Products
VCID: VC0217288
Molecular Formula: (C5H8O4)n.; (C5H7O4R)n
Molecular Weight:
Purity: 98%
| CAS No. | 9014-63-5 |
|---|---|
| Product Name | Xylan |
| Molecular Formula | (C5H8O4)n.; (C5H7O4R)n |
| Appearance | White to Off-White Solid |
| Melting Point | >180°C (dec.) |
| Description | Xylans have a variety of side chains attached to the linear β-D-xylopyranose[1→4] central chain. In nature they are partially substituted by acetyl, 4-O-methyl-D-glucuronosyl and α-1,3 L-arabinofuranosyl residues, forming complex heterogenous and polydispersed glycans. Xylan is a major constituents of the secondary cell wall and plant cell-wall polysaccharides. Xylan is also used in the studies involving structural properties, foaming as a new means for food structuring in plants. Xylanases an enzymatic form of xylan is used in several biotechnological processes, primarily for biopulping and biobleaching in the paper industry and as accessory enzymes for bioethanol production. |
| Purity | 98% |
| Solubility | Water (Slightly) |
| Storage | Room Temperature |
| Synonyms | POLY[BETA-D-XYLOPYRANOSE(1->4)];XYLAN;XYLAN EX BEECHWOOD;XYLAN, OAT SPELTS;XYLAN OATS SPELT;(1,4-beta-D-Xylan)n;(1,4-beta-D-Xylan)n+1;1,4-beta-D-Xylan |
| Reference | Yuan, Y., et al.: Plant and Cell Physiol., 57, 35 (2016); Kuang, B., et al.: Mol. Plant, 9, 1119 9(2016); Generoso, W. C., et al.: BioEnergy Res., 9, 931 (2016); Beatrice, C. A. G., et al.: Carbohydr. Polym., 173, 508 (2017) |
| Last Modified | Aug 20 2021 |
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